Cas no 125421-23-0 (Leucine,N-[[(2-aminophenyl)amino]thioxomethyl]-)

• Product Name: Leucine,N-[[(2-aminophenyl)amino]thioxomethyl]-
• CAS No: 125421-23-0
• MF: C₁₃H₁₉N₃O₂S
• MW: 281.373861551285
• CID: 181099
• PubChem ID: 3035969
• Update Time: 2025-04-19

Leucine,N-[[(2-aminophenyl)amino]thioxomethyl]- Chemical and Physical Properties

Names and Identifiers

• Leucine,N-[[(2-aminophenyl)amino]thioxomethyl]-
• 2-(2'-methylpropyl)-N(5)-(2'-aminophenyl)-4-thiohydantoic acid
• 2-[(2-aminophenyl)carbamothioylamino]-4-methylpentanoic acid
• 2-Amino-ptc-leu
• DL-Leucine, N-(((2-aminophenyl)amino)thioxomethyl)-
• N-[(2-aminophenyl)carbamothioyl]leucine
• o-Amino-ptc-leucine
• N-{[(2-Aminophenyl)imino](sulfanyl)methyl}leucine
• 125421-23-0
• 2-(2/'-methylpropyl)-N(5)-(2/'-aminophenyl)-4-thiohydantoic acid
• DTXSID70925130

• Inchi： 1S/C13H19N3O2S/c1-8(2)7-11(12(17)18)16-13(19)15-10-6-4-3-5-9(10)14/h3-6,8,11H,7,14H2,1-2H3,(H,17,18)(H2,15,16,19)
• InChI Key： GLGSSJBUQGGWJS-UHFFFAOYSA-N
• SMILES： S=C(NC1C=CC=CC=1N)NC(C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 281.11997
• Monoisotopic Mass: 281.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.2
• Topological Polar Surface Area: 120Ų

Experimental Properties

• PSA: 87.38